Cas no 188812-27-3 (Benzoic acid,3-[(4,5-dihydro-1H-imidazol-2-yl)amino]-)

Benzoic acid,3-[(4,5-dihydro-1H-imidazol-2-yl)amino]- Properties

Names and Identifiers

• Benzoic acid,3-[(4,5-dihydro-1H-imidazol-2-yl)amino]-
• Benzoic acid, 3-[(4,5-dihydro-1H-imidazol-2-yl)amino]- (9CI)
• SCHEMBL7753126
• 3-(4,5-dihydro-1H-imidazol-2-ylamino)benzoic acid
• 188812-27-3

• InChIKey： YJXDHWJMANLZHD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11N3O2/c14-9(15)7-2-1-3-8(6-7)13-10-11-4-5-12-10/h1-3,6H,4-5H2,(H,14,15)(H2,11,12,13)
• SMILES： N1CCN=C1NC1=CC=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 205.08523
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.085
• Heavy Atom Count: 15
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 73.7A^2

Experimental Properties

• PSA: 73.72